Cas no 16154-10-2 (Pregna-1,4-diene-3,20-dione,9-chloro-11-hydroxy-16-methyl-17-[(1-oxopentyl)oxy]-, (11b,16b)- (9CI))

• Product Name: Pregna-1,4-diene-3,20-dione,9-chloro-11-hydroxy-16-methyl-17-[(1-oxopentyl)oxy]-, (11b,16b)- (9CI)
• CAS No: 16154-10-2
• MF: C₂₇H₃₇ClO₅
• MW: 477.032687902451
• CID: 227459
• PubChem ID: 22797609
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,9-chloro-11-hydroxy-16-methyl-17-[(1-oxopentyl)oxy]-, (11b,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,9-chloro-11-hydroxy-16-methyl-17-[(1-oxopentyl)oxy]-, (11b,16b)- (9CI)
• 9-chloro-11-hydroxy-16-methyl-3,20-dioxopregna-1,4-dien-17-yl pentanoate
• [(8S,9R,10S,11S,13S,14S,16S,17R)-17-acetyl-9-chloro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] pentanoate
• 9-chloro-11beta,17-dihydroxy-16beta-methylpregna-1,4-diene-3,20-dione 17-valerate
• NS00025268
• 16154-10-2
• EINECS 240-306-3
• DTXSID30167190
• SCHEMBL11744495

• Inchi： 1S/C27H37ClO5/c1-6-7-8-23(32)33-27(17(3)29)16(2)13-21-20-10-9-18-14-19(30)11-12-24(18,4)26(20,28)22(31)15-25(21,27)5/h11-12,14,16,20-22,31H,6-10,13,15H2,1-5H3/t16-,20-,21-,22-,24-,25-,26-,27-/m0/s1
• InChI Key： UTBUEROVEKAUST-VADKKIFPSA-N
• SMILES： Cl[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)[C@](C(C)=O)([C@@]1(C)C[C@@H]2O)OC(CCCC)=O)=O)C

Computed Properties

• Exact Mass: 476.23311
• Monoisotopic Mass: 476.233
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 939
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.7A^2

Experimental Properties

• Density: 1.21
• Boiling Point: 592.2°Cat760mmHg
• Flash Point: 312°C
• Refractive Index: 1.561
• PSA: 80.67